Sativan
Sativan
Sativan, also known as sativin, belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Sativan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sativan is primarily located in the membrane (predicted from logP). Outside of the human body, sativan can be found in pulses. This makes sativan a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
71831-00-0
VCID:
VC0030306
InChI:
InChI=1S/C17H18O4/c1-19-14-5-6-15(17(9-14)20-2)12-7-11-3-4-13(18)8-16(11)21-10-12/h3-6,8-9,12,18H,7,10H2,1-2H3
SMILES:
COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)OC
Molecular Formula:
C17H18O4
Molecular Weight:
286.32 g/mol
Sativan
CAS No.: 71831-00-0
Reference Standards
VCID: VC0030306
Molecular Formula: C17H18O4
Molecular Weight: 286.32 g/mol
| CAS No. | 71831-00-0 |
|---|---|
| Product Name | Sativan |
| Molecular Formula | C17H18O4 |
| Molecular Weight | 286.32 g/mol |
| IUPAC Name | 3-(2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol |
| Standard InChI | InChI=1S/C17H18O4/c1-19-14-5-6-15(17(9-14)20-2)12-7-11-3-4-13(18)8-16(11)21-10-12/h3-6,8-9,12,18H,7,10H2,1-2H3 |
| Standard InChIKey | TUXCLJQCYVCGDW-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)OC |
| Canonical SMILES | COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)OC |
| Appearance | Powder |
| Melting Point | 128-129°C |
| Physical Description | Solid |
| Description | Sativan, also known as sativin, belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Sativan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sativan is primarily located in the membrane (predicted from logP). Outside of the human body, sativan can be found in pulses. This makes sativan a potential biomarker for the consumption of this food product. |
| Synonyms | sativan |
| PubChem Compound | 596401 |
| Last Modified | Nov 11 2021 |
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